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Analytical Methods for Butane Purity

For assessing butane purity, gas chromatography (GC) and gas chromatography-mass spectrometry
(GC-MS) are well-established standard methods, suitable for process quality control and setting

specifications [1] [2].

The following table summarizes the core analytical techniques for butane and related hydrocarbons:

Primary Analytical Key Details & Impurities .
Analyte . Application Context
Technique Measured
Butadiene-1,3 Gas Chromatography (GC) Purity and impurities Polymerization grade
[1] (propane, propylene, butadiene; process
isobutane, n-butane, butene-  quality control [1]
1, isobutylene, etc.) [1]
n-Butane, Headspace Gas Detection of parent Inhalant abuse
Propane, Chromatography-Mass compounds and their detection in biological
Isobutane Spectrometry (HS-GC-MS)  metabolites (e.g., 2-methyl- samples (blood, urine)

[2] 2-propanol, 2-butanol) [2] [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1497381?utm_src=pdf-body
https://www.smolecule.com/products/s1497381?utm_src=pdf-interest
https://www.astm.org/d2593-93r14.html
https://pubmed.ncbi.nlm.nih.gov/38277722/
https://www.astm.org/d2593-93r14.html
https://www.astm.org/d2593-93r14.html
https://www.astm.org/d2593-93r14.html
https://pubmed.ncbi.nlm.nih.gov/38277722/
https://pubmed.ncbi.nlm.nih.gov/38277722/
https://pubmed.ncbi.nlm.nih.gov/38277722/
https://www.smolecule.com/products/s1497381?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C U | e Specifications & Pricing

Primary Analytical Key Details & Impurities .
Analyte . Application Context
Technique Measured
High Purity n-  Information Not Specific Purity typically categorized Used as solvent, fuel,
Butane by grade (e.g., calibration gas,

99.5%-99.9%, >99.9%) [3] refrigerant [3]

The experimental protocol for gas chromatography is standardized. For butadiene purity analysis, the method
can determine hydrocarbon impurities including various butane and butene isomers [1]. For biological
detection, headspace GC-MS analyzes volatile parents compounds and their more persistent metabolites,

providing a longer detection window [2].
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Gaps in Information for Bromozinc(1+)

I was unable to find specific analytical protocols for quantifying Bromozinc(1+) (CH2Br2Zn) [4]. One

search result [5] used Raman spectroscopy to study aqueous zinc bromide solutions and identify various
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bromozinc complexes, but this study focused on fundamental structural properties at high temperatures

rather than providing a quantitative analytical method for practical laboratory use.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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